1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

• IUPAC Name: 1,3-dimethylpyrazolo[3,4-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C9H8N4/c1-6-8-3-7(4-10)5-11-9(8)13(2)12-6/h3,5H,1-2H3
• InChI Key: DQTZQQJPTSRPFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)C#N)C
• Molecular Formula: C9H8N4
• Molecular Weight: 172.19 g/mol
• CAS RN: 1193387-97-1

Description

1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile is a nitrogen-containing heterocycle. It is part of the pyrazolopyridines family, which has been evaluated for activity and access to pharmaceutical products. These compounds have been applied with selective antibacterial, antiviral, antifungal, and antitumor activity.

Synthesis Analysis

The synthesis of 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile involves a new pathway from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline. This method is carried out at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst. This strategy involves a sequential opening/closing cascade reaction. The gram-scale synthesis of the major product was carried out with good yields (up to 80%).

Chemical Reactions Analysis

The chemical reactions involving 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile include a sequential opening/closing cascade reaction. This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity.

Scientific Research Applications

Synthesis of 1H-Pyrazolo[3,4-b]pyridines

• Field : Organic Chemistry
• Summary : This review covers and summarizes comprehensive data reported within the period from 2017 to 2021 on the synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives.
• Methods : Methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system.
• Results : The advantages and drawbacks of each method are considered.

Biomedical Applications of 1H-Pyrazolo[3,4-b]pyridines

• Field : Biomedical Research
• Summary : More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.
• Methods : The synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine.
• Results : The biomedical applications of such compounds are being explored.

Photophysical Properties of 1H-Pyrazolo[3,4-b]Pyridines

• Field : Physical Chemistry
• Summary : This study discusses the synthesis and photophysical properties of 1H-pyrazolo[3,4-b]pyridines.
• Methods : The synthesis of these compounds involves the use of ketones as condensation partners.
• Results : The study provides insights into the photophysical properties of these compounds.

Antiproliferative Activity of New Dihydro-1H-Pyrazolo[3,4-b]Pyridines

• Field : Medicinal Chemistry
• Summary : This research investigates the antiproliferative activity of new dihydro-1H-pyrazolo[3,4-b]pyridines.
• Methods : The study involves the synthesis of these compounds and testing their antiproliferative activity.
• Results : Several of the compounds showed good cytotoxic activity against the rest of cell lines evaluated with IC50 values between 0.7 and 7.5 μM.

Synthesis of Pyrazolo[3,4-b]pyridine-5-carboxylate Scaffolds

• Field : Organic Chemistry
• Summary : This research introduces a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline.
• Methods : The synthesis involves a sequential opening/closing cascade reaction.
• Results : The method provided the desired products with moderate to good yields.

Pyrazolo[1,5-a]pyrimidines: Synthesis and Applications

• Field : Medicinal Chemistry
• Summary : Pyrazolo[1,5-a]pyrimidines, which are structurally similar to 1H-pyrazolo[3,4-b]pyridines, are considered as a key structural motif in many vital applications, such as medicinal, pharmaceuticals, pesticides, dyes and pigments.
• Methods : Various synthetic methods have been implemented to synthesize pyrazolopyrimidines under different conditions.
• Results : These compounds have been evaluated for activity and access to pharmaceutical products, which have been applied with selective antibacterial, antiviral, antifungal, and antitumor activity.

Future Directions

The future directions for 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile could involve further exploration of its potential applications in pharmaceuticals and agrochemicals. Additionally, improving the processes and developing new synthesis processes could be another area of focus.